Cas no 87974-55-8 (Ethanone, 1-(3-nitrophenyl)-, oxime, (E)-)

• Product Name: Ethanone, 1-(3-nitrophenyl)-, oxime, (E)-
• CAS No: 87974-55-8
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 649836
• PubChem ID: 345797
• Update Time: 2025-04-19

Ethanone, 1-(3-nitrophenyl)-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-nitrophenyl)-, oxime, (E)-
• N-[1-(3-nitrophenyl)ethylidene]hydroxylamine
• PDRKZXUNOXCETR-UHFFFAOYSA-N
• m-nitroacetophenone oxime
• 87974-55-8
• 1-(3-Nitrophenyl)-1-ethanone oxime
• (E)-1-(3-Nitrophenyl)ethanone oxime
• DTXSID80323320

• Inchi： 1S/C8H8N2O3/c1-6(9-11)7-3-2-4-8(5-7)10(12)13/h2-5,11H,1H3
• InChI Key： PDRKZXUNOXCETR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C(C)=NO)=C1)=O

Computed Properties

• Exact Mass: 180.05349212g/mol
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų